BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of "2-Amino-3-
methoxy-4-fluorobenzoic acid"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Amino-3-methoxy-4-
Compound Name:
fluorobenzoic acid

Cat. No.: B581568

A Technical Guide to 2-Amino-3-methoxy-4-
fluorobenzoic acid

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the known physical and chemical
properties of 2-Amino-3-methoxy-4-fluorobenzoic acid. Given the specificity of this
compound, publicly available experimental data is limited. To provide a broader context for
researchers, this guide also includes comparative data for structurally related isomers and
outlines general synthetic approaches and applications relevant to this class of molecules in
drug discovery.

Compound Identification

2-Amino-3-methoxy-4-fluorobenzoic acid is a substituted anthranilic acid derivative. Such
molecules are recognized as valuable building blocks in medicinal chemistry, primarily serving
as intermediates for the synthesis of more complex active pharmaceutical ingredients (APIs).
The strategic placement of amino, methoxy, and fluoro groups on the benzoic acid scaffold
allows for diverse chemical modifications.
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Identifier Value Source
CAS Number 126480-32-8 [1]
Molecular Formula CsHsFNO3 [2]
Molecular Weight 185.15 g/mol [2]
_ COC1=C(C(=C(C=C1)F)C(=0)
Canonical SMILES N/A
O)N
InChl Key N/A N/A

Physicochemical Properties

Quantitative experimental data for 2-Amino-3-methoxy-4-fluorobenzoic acid is not widely

reported in public literature. The table below summarizes available information and provides

data for closely related isomers to serve as a reference for estimating properties such as

melting point and solubility.
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2-Amino-3- ) ) )
2-Amino-3- 2-Amino-4- 2-Amino-3-
methoxy-4- . _ .
Property _ fluorobenzoic fluorobenzoic methoxybenzoi
fluorobenzoic ] ] ]
] acid acid c acid
acid
Molecular
CsHsFNOs C7HeFNO2 C7HeFNO2 CsHoNOs3
Formula
) 155.13 g/mol [3] 155.13 g/mol [5]
Molecular Weight  185.15 g/mol [2] ] 6] 167.16 g/mol [7]
_ _ Data not Data not
Melting Point ) 188 °C[3] 192-196 °CJ6] ]
available available
N ) Data not Data not Data not Data not
Boiling Point ) ) ) )
available available available available
- Data not Data not Data not Data not
Solubility ) ) ] )
available available available available
K Data not Data not Data not Data not
a
P available available available available
LogP Data not
1.11[8] 1.4[4] _ 1.6[7]
(Computed) available

Role in Chemical Synthesis and Drug Development

Fluorinated aminobenzoic acids are critical intermediates in the pharmaceutical industry. The
incorporation of a fluorine atom can significantly alter a molecule's pharmacokinetic properties,
including metabolic stability, lipophilicity, and binding affinity to biological targets.[9][10]

These compounds serve as versatile scaffolds. The amino and carboxylic acid groups provide
reactive handles for building more complex structures, such as heterocycles, which are
fundamental components of many drugs. For example, related compounds like 2-Amino-4-
fluorobenzoic acid are used in the synthesis of targeted cancer therapies like Afatinib, while 2-
Amino-3-fluorobenzoic acid is an intermediate for the anti-inflammatory drug Etodolac.[11][12]
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Final Drug Product
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Step 3: Reduction
(e.g., H2/Pd-C)

Final Product:

2-Amino-3-methoxy-
4-fluorobenzoic acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of "2-Amino-3-
methoxy-4-fluorobenzoic acid"]. BenchChem, [2025]. [Online PDF]. Available at:
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amino-3-methoxy-4-fluorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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